18:0-PhoDAG

Lipid Signaling Membrane Trafficking Optopharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C41H64N2O5
Molecular Weight 665.0 g/mol
Cat. No. B15617257
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name18:0-PhoDAG
Molecular FormulaC41H64N2O5
Molecular Weight665.0 g/mol
Structural Identifiers
InChIInChI=1S/C41H64N2O5/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-23-40(45)47-34-39(33-44)48-41(46)24-20-22-36-27-31-38(32-28-36)43-42-37-29-25-35(26-30-37)21-6-4-2/h25-32,39,44H,3-24,33-34H2,1-2H3/t39-/m0/s1
InChIKeyYOEPDENSWVOMRQ-KDXMTYKHSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

18:0-PhoDAG: Photoswitchable DAG Probe


18:0-PhoDAG (CAS 1985595-31-0), formally known as 1-stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycerol, is a photoswitchable diacylglycerol (DAG) analog and is chemically equivalent to the research compound PhoDAG-1 [1]. It features a stearic acid (18:0) chain at the sn-1 position and an azobenzene-containing photoswitchable acyl chain at the sn-2 position [2]. This design allows it to mimic the endogenous signaling lipid 1-stearoyl-2-arachidonoyl-sn-glycerol (1,2-SAG) upon photoisomerization from its inactive trans-form to its active cis-form under UV-A light [1]. Its primary utility lies in providing researchers with spatiotemporal control over DAG-dependent signaling pathways, including the activation of protein kinase C (PKC) and Transient Receptor Potential Canonical (TRPC) channels, without the confounding factors of receptor crosstalk or genetic manipulation [2].

1 Spatiotemporal optical control of DAG-dependent PKC and TRPC pathways
2 Plasma membrane-retained active state for compartment-specific signaling studies
3 Reversible UV-A/blue light gating, compatible with live-cell imaging workflows
4 Long cis half-life supports extended electrophysiology and secretion protocols

Generic DAG Limitations vs. 18:0-PhoDAG


Substituting 18:0-PhoDAG with traditional DAGs like 1,2-dioctanoyl-sn-glycerol (1,2-DOG) or even other photoswitchable analogs like PhoDAG-3 or OptoDArG introduces significant experimental variability. Traditional DAGs lack the precise temporal control offered by light-switching [1]. While other photoswitchable DAGs exist, they exhibit profoundly different biophysical behaviors; for instance, 18:0-PhoDAG uniquely remains trapped in the plasma membrane after activation, whereas shorter-chain analogs rapidly internalize to intracellular membranes [2]. Furthermore, unlike OptoDArG, the active state of 18:0-PhoDAG is remarkably stable after light removal, ensuring sustained signaling that is critical for studying processes like TRPC channel gating kinetics [3]. Simply swapping these compounds risks activating different pools of target proteins and generating non-comparable kinetic readouts.

Traditional DAG Conventional DAGs (e.g., 1,2-DOG) lack light-switchable control; temporal precision and repeatable on/off cycles may not be reproducible.
Shorter-chain analog Photoswitchable analogs like PhoDAG-3 rapidly internalize to intracellular membranes, which may shift pathway engagement away from plasma membrane targets.
Other photolipid OptoDArG exhibits dark-state current decay due to target-catalyzed relaxation; sustained post-illumination signaling required for kinetic studies may not transfer.

Quantitative Evidence for 18:0-PhoDAG


Plasma Membrane Retention vs. PhoDAG-3

18:0-PhoDAG (PhoDAG-1) demonstrates slow internalization and is retained on the plasma membrane following activation, in stark contrast to the shorter-chain analog PhoDAG-3. This was quantified using a coumarin fluorescence quenching assay in HeLa cells [1]. PhoDAG-1 caused a minimal decrease in coumarin fluorescence (<20% of total, tau = 295 s), indicating plasma membrane trapping. Conversely, PhoDAG-3 caused rapid and extensive internalization (>70% decrease, tau = 85 s), accumulating at intracellular membranes [1]. This differential localization directly dictates which subcellular pool of C1-domain-containing effectors is engaged.

Plasma Membrane Retention vs. PhoDAG-3
Head-to-head
18:0-PhoDAG
Slow internalization
PhoDAG-3
Rapid (≈3.5× faster)
Supports plasma membrane-specific signaling design; PhoDAG-3 internalization may introduce intracellular crosstalk.
HeLa cells, coumarin-AA quenching assay; tau ≈85 s for PhoDAG-3.
Lipid Signaling Membrane Trafficking Optopharmacology

TRPC-Mediated Calcium Influx vs. PhoDAG-3

Photoactivation of 18:0-PhoDAG (PhoDAG-1) induces a robust, TRPC channel-dependent increase in intracellular calcium ([Ca2+]i) in HeLa cells. This response is blocked by the TRPC channel inhibitor SKF-96365, implicating TRPC3/6 channels [1]. In a direct comparison, photoactivation of PhoDAG-3 elicited only a small rise in [Ca2+]i that was insensitive to SKF-96365, indicating it largely bypasses the canonical plasma membrane TRPC pathway [1]. This demonstrates that the acyl chain composition is critical for targeting specific channel populations.

TRPC Ca²⁺ Influx vs. PhoDAG-3
Head-to-head
18:0-PhoDAG
Large, SKF‑96365‑sensitive
PhoDAG-3
Small, SKF‑96365‑insensitive
Indicates pathway-specific engagement; PhoDAG-3 largely bypasses plasma membrane TRPC channels.
HeLa cells, R-GECO Ca²⁺ sensor; TRPC3/6 implicated.
Calcium Signaling TRPC Channels Photopharmacology

Post-Illumination Current Stability vs. OptoDArG

A critical differentiator for electrophysiology experiments is the stability of the active ligand-receptor complex. Currents activated by cis-18:0-PhoDAG (PhoDAG-1) remain stable upon termination of UV light exposure [1]. In contrast, cis-OptoDArG-induced TRPC3/6/7 activity displays a striking isoform-dependent exponential decay in the dark [1]. This instability of OptoDArG is due to target-dependent thermal relaxation, where the channel protein itself catalyzes the return of the ligand to its inactive trans-state.

Post-UV Current Stability vs. OptoDArG
Reported comparison
18:0-PhoDAG
Stable current in dark
OptoDArG
Exponential decay
Sustained activation supports long-duration recording; OptoDArG decay may complicate kinetic interpretation.
TRPC3/6/7 heterologous expression; target-catalyzed relaxation reported for OptoDArG.
Ion Channel Gating Photolipids TRPC Kinetics

PKC Activation vs. 1,2-DOG

The efficacy of 18:0-PhoDAG (PhoDAG-1) to activate PKC was benchmarked against the native cell-permeable DAG, 1,2-DOG, using the genetically encoded FRET reporter CKAR. Application of trans-PhoDAG-1 did not induce activity, but photoisomerization to cis-PhoDAG-1 triggered a 4.4% increase in the CFP/YFP ratio, corresponding to 80% of the response evoked by a saturating concentration of 1,2-DOG (5.5% ratio increase) [1]. This confirms near-physiological potency, combined with the unique advantage of light-gated, reversible control.

PKC Activation vs. 1,2-DOG
Reported comparison
80%
of maximal 1,2-DOG response
Near-maximal, light-gated PKC response; provides optical control without substantial potency loss.
CKAR FRET sensor, HeLa cells; cis-PhoDAG-1 4.4% ratio increase vs 5.5% for saturating 1,2-DOG.
Protein Kinase C FRET Biosensors Signal Transduction

Reversible Control & Thermal Stability

18:0-PhoDAG functions as a bistable, fatigue-resistant azobenzene photoswitch. It is inactive in the dark (trans-form) and becomes active upon irradiation with UV-A light (350-375 nm), and can be deactivated with blue light [1]. This allows for multiple cycles of activation/deactivation [1]. Furthermore, the thermal half-life of the active cis-isomer is extremely long: tau = ~60 hours in DMSO and ~22 hours in water, providing a stable active state for long-term experiments [1]. This contrasts with faster-relaxing photoswitches where spontaneous deactivation could interfere with assay windows.

Thermal cis Half‑life
Reported
H₂O ≈22 h
DMSO ≈60 h
Extremely slow spontaneous relaxation; active state remains stable over typical live-cell imaging durations.
Ambient temperature; azobenzene fatigue resistance reported for multiple cycles.
Azobenzene Photoswitch Optical Control Reversibility

18:0-PhoDAG: Validated Applications


Plasma Membrane PKC Optical Control

18:0-PhoDAG is the ideal tool for selectively activating novel and conventional PKC isoforms at the plasma membrane without coincident activation of intracellular membrane pools. Its retention at the outer membrane ensures that observed phosphorylation events are spatially restricted, which is critical for dissecting compartment-specific PKC signaling in cancer cell migration or immune synapse formation [1].

Sustained TRPC Activation in Electrophysiology

For patch-clamp electrophysiology investigating TRPC3/6 gating mechanisms, 18:0-PhoDAG provides a stable, light-gated stimulus. Its cis-form activates a current that does not decay in the dark, allowing researchers to study channel desensitization or pharmacological block without the confounding variable of photoswitch relaxation, a key advantage over OptoDArG [2].

Spatially Precise C1 Domain Translocation

Intravital or tissue-slice imaging experiments that map DAG signaling gradients benefit from 18:0-PhoDAG's ability to be activated with subcellular spatial precision using focused UV lasers. The stable PM/CP fluorescence ratio achieved post-activation allows for quantitative, long-term tracking of C1-domain-containing protein translocation in native tissue environments [1].

Controlled Vesicle Release

18:0-PhoDAG has been validated for the optical control of neurotransmitter and hormone vesicle release. In models of synaptic transmission and pancreatic beta-cell insulin secretion, light-gated DAG signaling through 18:0-PhoDAG enables precise temporal correlation of second messenger generation with downstream secretory events, bypassing the need for receptor agonists [1].

Application
Selection Property
Validation Focus
Plasma membrane PKC isoform studies
Plasma membrane retention
Compartment-specific PKC activity readouts
TRPC3/6 electrophysiology
Dark-stable cis‑isomer current
Channel gating kinetics without photoswitch relaxation
Spatially resolved DAG signaling mapping
Subcellular UV activation precision
C1‑domain protein translocation tracking
Neurotransmitter / hormone release studies
Light‑gated DAG signaling
Temporal correlation of second messenger and secretion
Quote Request

Request a Quote for 18:0-PhoDAG

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.